Cas no 27294-38-8 (1-Naphthalenol, 4-ethoxy-)
1-Naphthalenol, 4-ethoxy- structure
Product Name:1-Naphthalenol, 4-ethoxy-
CAS No:27294-38-8
MF:C12H12O2
MW:188.222483634949
CID:1429222
PubChem ID:12389966
Update Time:2025-04-20
1-Naphthalenol, 4-ethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenol, 4-ethoxy-
- 4-ethoxynaphthalen-1-ol
- 1-Ethoxy-4-hydroxynaphthalene
- DB-083639
- XYHQAQRXVQZBQV-UHFFFAOYSA-N
- 27294-38-8
- DTXSID80495970
- SCHEMBL2024753
-
- Inchi: 1S/C12H12O2/c1-2-14-12-8-7-11(13)9-5-3-4-6-10(9)12/h3-8,13H,2H2,1H3
- InChI Key: XYHQAQRXVQZBQV-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=C2C=CC=CC2=1)O
Computed Properties
- Exact Mass: 188.08376
- Monoisotopic Mass: 188.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
1-Naphthalenol, 4-ethoxy- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
27294-38-8 (1-Naphthalenol, 4-ethoxy-) Related Products
- 5328-01-8(1-Ethoxynaphthalene)
- 68818-86-0(9,10-Diethoxyanthracene)
- 35545-57-4(Poly(oxy-1,2-ethanediyl),a-2-naphthalenyl-w-hydroxy-)
- 57944-44-2(7-Ethoxy-2-naphthol)
- 711-82-0(2-(Naphthalen-1-yloxy)ethanol)
- 93-18-5(2-Ethoxynaphthalene)
- 93-20-9(2-(2-Naphthyloxy)ethanol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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